2-[[Anilino(oxo)methyl]amino]-4,5-dimethyl-3-thiophenecarboxamide
Overview
Description
The compound “2-[[Anilino(oxo)methyl]amino]-4,5-dimethyl-3-thiophenecarboxamide” is a unique chemical. Unfortunately, there is limited information available about this specific compound .
Chemical Reactions Analysis
The chemical reactions involving “this compound” are not available in the current literature .Scientific Research Applications
Biomedical Applications
Antibacterial and Antifungal Activities : Certain derivatives of thiophene-3-carboxamide, a related compound, have demonstrated notable antibacterial and antifungal properties (Vasu et al., 2003).
Antitumor Potential : A study on 3-substituted 7-(3,3-dimethyl-1-triazeno)-10-methylphenothiazines, which are structurally similar, indicated potential antitumor activities (Lin & Kasina, 1981).
Antinociceptive Activity : N-Substituted 4-Aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, chemically related compounds, were synthesized and tested for their antinociceptive effects (Shipilovskikh et al., 2020).
Anticancer Activity : Thiophene-based compounds, including 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives, were synthesized and tested for in vitro cytotoxicity, showing promising results against several cell lines (Atta & Abdel‐Latif, 2021).
Chemical Synthesis and Properties
Synthesis Techniques : Research has been conducted on efficient methods for synthesizing similar thiophene derivatives, such as tetrasubstituted thiophenes, highlighting the diversity in synthesis strategies (Sahu et al., 2015).
Structural Analysis : The structure and conformation of related thiophene derivatives have been analyzed, providing insight into their chemical properties and potential applications (Davoodnia et al., 2009).
Reaction Studies : Investigations into the reactions of amino derivatives of thiophene, such as 2-amino-4,5-dimethylthiophene-3-carboxamide, have contributed to understanding their chemical behavior and potential for further modification (Dotsenko et al., 2013).
properties
IUPAC Name |
4,5-dimethyl-2-(phenylcarbamoylamino)thiophene-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2S/c1-8-9(2)20-13(11(8)12(15)18)17-14(19)16-10-6-4-3-5-7-10/h3-7H,1-2H3,(H2,15,18)(H2,16,17,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWIROVVCDJHCQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)N)NC(=O)NC2=CC=CC=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
5.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24806029 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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